Cas no 2229332-65-2 (tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate
• CAS No: 2229332-65-2
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 6132185
• PubChem ID: 165622431
• Update Time: 2025-05-20

tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate
• tert-butyl N-[3-(3-amino-1-hydroxypropyl)-4-methoxyphenyl]carbamate
• 2229332-65-2
• EN300-1892668

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-10-5-6-13(20-4)11(9-10)12(18)7-8-16/h5-6,9,12,18H,7-8,16H2,1-4H3,(H,17,19)
• InChI Key： GMZDEQICJRJNQJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C(CCN)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate, identified by the CAS number 2229332-65-2, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring. The presence of these functional groups imparts unique chemical and physical properties to the compound, making it valuable in research and industrial applications.

The molecular formula of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate is C₁₇H₂₇N₃O₄, with a molecular weight of 367.4 g/mol. Its structure consists of a phenyl ring substituted with a methoxy group at the 4-position and a carbamate group at the 1-position. The carbamate group is further substituted with a tert-butyl group, which adds steric bulk to the molecule. Additionally, the side chain attached to the phenyl ring contains an amino group and a hydroxyl group, providing additional functional diversity.

Recent studies have highlighted the potential of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of synthesis, tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the phenol derivative, followed by protection of the hydroxyl group using a tert-butyl carbamate. Subsequent steps involve introducing the amino and hydroxyl groups into the side chain, ensuring proper stereochemistry and regioselectivity.

The compound's stability and reactivity are influenced by its functional groups. The tert-butyl group provides steric protection to the carbamate moiety, enhancing its stability under certain conditions. However, the presence of the amino and hydroxyl groups makes the compound susceptible to hydrolysis under acidic or basic conditions. This reactivity can be exploited in various chemical transformations, enabling further functionalization of the molecule for specific applications.

In recent years, there has been growing interest in exploring the pharmacokinetic properties of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate. Studies have shown that this compound exhibits moderate solubility in aqueous solutions, which is critical for its bioavailability. Additionally, its metabolic profile suggests that it undergoes phase I and phase II metabolism in vitro, indicating potential clearance pathways in vivo.

The application of tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate extends beyond pharmaceuticals. It has also found use in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an attractive candidate for developing high-performance materials with tailored properties.

In conclusion, tert-butyl N-3-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate, CAS number 2229332-65-2, is a versatile compound with significant potential in multiple domains. Its unique structure, combined with its chemical reactivity and biological activity, positions it as an important tool in research and industry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.